1-tert-butyl-4-ethynyl-1H-pyrazole
Overview
Description
“1-tert-butyl-4-ethynyl-1H-pyrazole” is a chemical compound with the molecular formula C9H12N2 . It is a derivative of pyrazole, a class of organic compounds that contain a five-membered aromatic ring with two nitrogen atoms at adjacent positions .
Molecular Structure Analysis
The molecular structure of “1-tert-butyl-4-ethynyl-1H-pyrazole” can be inferred from its IUPAC name and molecular formula. The “1-tert-butyl” part indicates a tert-butyl group attached to the 1-position of the pyrazole ring. The “4-ethynyl” part indicates an ethynyl group attached to the 4-position of the pyrazole ring .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-tert-butyl-4-ethynyl-1H-pyrazole involves the reaction of tert-butyl acetylene with 3,5-dimethyl-1H-pyrazole-4-carboxaldehyde in the presence of a base to form the desired product.", "Starting Materials": [ "tert-butyl acetylene", "3,5-dimethyl-1H-pyrazole-4-carboxaldehyde", "base (e.g. sodium hydride, potassium carbonate)" ], "Reaction": [ "Step 1: Dissolve tert-butyl acetylene in a suitable solvent (e.g. tetrahydrofuran, dimethylformamide).", "Step 2: Add the base to the solution and stir for a few minutes to ensure complete dissolution.", "Step 3: Slowly add 3,5-dimethyl-1H-pyrazole-4-carboxaldehyde to the reaction mixture while stirring.", "Step 4: Heat the reaction mixture to reflux for several hours.", "Step 5: Allow the reaction mixture to cool to room temperature and then quench with water.", "Step 6: Extract the product with a suitable organic solvent (e.g. dichloromethane).", "Step 7: Dry the organic layer over anhydrous sodium sulfate and then evaporate the solvent under reduced pressure to obtain the crude product.", "Step 8: Purify the crude product by column chromatography or recrystallization to obtain the desired product, 1-tert-butyl-4-ethynyl-1H-pyrazole." ] } | |
CAS RN |
2024333-12-6 |
Product Name |
1-tert-butyl-4-ethynyl-1H-pyrazole |
Molecular Formula |
C9H12N2 |
Molecular Weight |
148.2 |
Purity |
95 |
Origin of Product |
United States |
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